Cas no 845647-59-8 (7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester)

• Product Name: 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester
• CAS No: 845647-59-8
• MF: C₂₅H₃₄O₄Si
• MW: 426.620568752289
• CID: 6243389
• Update Time: 2025-06-08

7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester
• Heptanoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-oxo-, ethyl ester

• Inchi： 1S/C25H34O4Si/c1-5-28-24(27)20-21(26)14-12-13-19-29-30(25(2,3)4,22-15-8-6-9-16-22)23-17-10-7-11-18-23/h6-11,15-18H,5,12-14,19-20H2,1-4H3
• InChI Key： VRPBCUAJVCSYGO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CCCCO[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 492.7±41.0 °C(Predicted)
• pka: 10.62±0.46(Predicted)

Additional information on 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester

Professional Introduction to Compound with CAS No. 845647-59-8 and Product Name: 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester

Compound with the CAS number 845647-59-8 and the product name 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and material science. The molecular structure of this compound incorporates a tert-butyl-diphenyl-silanyloxy moiety, which is known for its stability and reactivity, making it a valuable intermediate in organic synthesis.

The 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester moiety itself is a derivative of heptanoic acid, modified with an ethyl ester group at the carboxylic acid position. This modification enhances the solubility and bioavailability of the compound, making it more suitable for biological assays and pharmaceutical formulations. The presence of the 3-oxo group further contributes to its reactivity, enabling various chemical transformations that are critical for drug synthesis.

In recent years, there has been a growing interest in the development of novel compounds with siloxy functional groups due to their versatile applications in pharmaceuticals, agrochemicals, and specialty materials. The tert-butyl-diphenyl-silanyloxy group, in particular, has been extensively studied for its ability to stabilize reactive intermediates while allowing for selective modifications. This characteristic makes it an ideal candidate for use in complex synthetic pathways where precision and control are paramount.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester serve as building blocks for more complex molecules, offering chemists a platform to explore new pharmacophores and therapeutic targets. The siloxy group can be further functionalized through various chemical reactions, such as hydrolysis or oxidation, to yield derivatives with distinct biological activities.

The synthesis of 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and organometallic chemistry, allows for the precise construction of the molecular framework. These methods are essential for achieving the desired structural complexity while maintaining functional integrity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the tert-butyl-diphenyl-silanyloxy group with the heptanoic acid ethyl ester backbone provides a unique scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and metabolic disorders. These findings align with current trends in drug discovery, where there is a strong emphasis on developing targeted therapies with minimal side effects.

Moreover, the stability provided by the siloxy group ensures that the compound remains viable during storage and transport, which is crucial for industrial applications. This stability is particularly important for pharmaceutical intermediates that must maintain their integrity throughout multiple stages of production. Additionally, the solubility characteristics of 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester make it suitable for formulation into various delivery systems, including oral tablets and injectable solutions.

Recent advancements in computational chemistry have also contributed to the design and optimization of compounds like this one. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. By leveraging these tools, scientists can identify potential modifications that enhance bioactivity while minimizing toxicity. This approach aligns with the broader goal of accelerating drug development through innovative methodologies.

The role of 7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester in material science is equally noteworthy. Siloxy-functionalized compounds are widely used in coatings, adhesives, and polymers due to their ability to improve durability and performance. The presence of the tert-butyl-diphenyl-silanyloxy group enhances thermal stability and resistance to environmental degradation, making it an attractive option for industrial applications. As demand for high-performance materials grows, compounds like this one will play an increasingly important role in meeting these needs.

In conclusion,7-(tert-Butyl-diphenyl-silanyloxy)-3-oxo-heptanoic acid ethyl ester (CAS No. 845647-59-8) represents a significant contribution to both pharmaceutical research and material science. Its unique structural features offer numerous opportunities for further exploration and application development. As scientific understanding continues to evolve，this compound will undoubtedly remain at forefront of innovation，driving progress across multiple disciplines.